1-Chloro-2-methoxy-5-nitro-3-(propan-2-yloxy)benzene

• IUPAC Name: 1-chloro-2-methoxy-5-nitro-3-propan-2-yloxybenzene
• InChI: InChI=1S/C10H12ClNO4/c1-6(2)16-9-5-7(12(13)14)4-8(11)10(9)15-3/h4-6H,1-3H3
• InChI Key: WXSHUENZJWDPOB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OC1=C(C(=CC(=C1)[N+](=O)[O-])Cl)OC
• Molecular Formula: C10H12ClNO4
• Molecular Weight: 245.66 g/mol

Description

1-Chloro-2-methoxy-5-nitro-3-(propan-2-yloxy)benzene is an aromatic compound with a complex structure that includes chloro, methoxy, nitro, and propan-2-yloxy substituents on a benzene ring

Preparation Methods

Synthetic Routes and Reaction Conditions

1-Chloro-2-methoxy-5-nitro-3-(propan-2-yloxy)benzene can be synthesized through a multi-step processThe final step involves chlorination using copper(I) chloride .

Industrial Production Methods

In an industrial setting, the synthesis of this compound may involve similar steps but on a larger scale, with optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-Chloro-2-methoxy-5-nitro-3-(propan-2-yloxy)benzene undergoes various chemical reactions, including:

Electrophilic Aromatic Substitution: The compound can participate in reactions where an electrophile replaces a hydrogen atom on the benzene ring.

Nucleophilic Substitution: The chloro group can be substituted by nucleophiles under appropriate conditions.

Reduction: The nitro group can be reduced to an amine group using reducing agents like hydrogen gas in the presence of a catalyst.

Common Reagents and Conditions

Electrophilic Aromatic Substitution: Reagents such as bromine or nitric acid can be used under acidic conditions.

Nucleophilic Substitution: Reagents like sodium methoxide or potassium tert-butoxide can be used in polar aprotic solvents.

Reduction: Catalysts like palladium on carbon (Pd/C) or platinum oxide (PtO2) are commonly used.

Major Products Formed

Electrophilic Aromatic Substitution: Products include brominated or nitrated derivatives.

Nucleophilic Substitution: Products include substituted benzene derivatives with various nucleophiles.

Reduction: The major product is the corresponding amine derivative.

Scientific Research Applications

1-Chloro-2-methoxy-5-nitro-3-(propan-2-yloxy)benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding.

Industry: It can be used in the production of dyes, pigments, and other specialty chemicals.

Mechanism of Action

The mechanism by which 1-Chloro-2-methoxy-5-nitro-3-(propan-2-yloxy)benzene exerts its effects depends on its interaction with molecular targets. For example, the nitro group can undergo reduction to form reactive intermediates that interact with biological molecules. The chloro and methoxy groups can influence the compound’s binding affinity to specific receptors or enzymes, affecting its biological activity .

Comparison with Similar Compounds

Similar Compounds

1-Chloro-2-methoxy-4-nitrobenzene: Similar structure but lacks the propan-2-yloxy group.

2-Chloro-5-nitroanisole: Similar structure but with different substituent positions.

1-Chloro-3-nitrobenzene: Lacks the methoxy and propan-2-yloxy groups.

Uniqueness

1-Chloro-2-methoxy-5-nitro-3-(propan-2-yloxy)benzene is unique due to the combination of its substituents, which confer distinct chemical and biological properties. The presence of the propan-2-yloxy group, in particular, can influence the compound’s solubility, reactivity, and interaction with biological targets, making it a valuable compound for various applications.